Cas no 2229417-26-7 (2-{4H,5H,6H-cyclopentabthiophen-2-yl}azetidine)

• Product Name: 2-{4H,5H,6H-cyclopentabthiophen-2-yl}azetidine
• CAS No: 2229417-26-7
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 6287008
• PubChem ID: 165609120
• Update Time: 2025-10-31

2-{4H,5H,6H-cyclopentabthiophen-2-yl}azetidine Chemical and Physical Properties

Names and Identifiers

• 2-{4H,5H,6H-cyclopentabthiophen-2-yl}azetidine
• 2-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}azetidine
• 2229417-26-7
• EN300-1732344

• Inchi： 1S/C10H13NS/c1-2-7-6-10(8-4-5-11-8)12-9(7)3-1/h6,8,11H,1-5H2
• InChI Key： NTIQACSPLCMIJX-UHFFFAOYSA-N
• SMILES： S1C2CCCC=2C=C1C1CCN1

Computed Properties

• Exact Mass: 179.07687059g/mol
• Monoisotopic Mass: 179.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.3Ų

Additional information on 2-{4H,5H,6H-cyclopentabthiophen-2-yl}azetidine

Introduction to 2-{4H,5H,6H-cyclopentabthiophen-2-yl}azetidine (CAS No: 2229417-26-7)

2-{4H,5H,6H-cyclopentabthiophen-2-yl}azetidine (CAS No: 2229417-26-7) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a fused cyclopentabthiophene core linked to an azetidine ring, exhibits unique electronic and steric properties that make it a promising candidate for various biological applications. The cyclopentabthiophene moiety, known for its aromaticity and stability, provides a robust scaffold for further functionalization, while the azetidine ring introduces conformational flexibility and potential for interactions with biological targets.

The synthesis of 2-{4H,5H,6H-cyclopentabthiophen-2-yl}azetidine involves multi-step organic transformations, including cyclization reactions and cross-coupling processes. The precise control of reaction conditions is crucial to achieving high yields and purity, which are essential for subsequent pharmacological studies. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its exploration in drug discovery programs.

One of the most compelling aspects of 2-{4H,5H,6H-cyclopentabthiophen-2-yl}azetidine is its potential as a building block for the development of novel therapeutic agents. The fused heterocyclic system offers a rich palette of electronic properties that can be tuned through functional group modifications. This versatility has led to its investigation in several therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

In oncology research, 2-{4H,5H,6H-cyclopentabthiophen-2-yl}azetidine has been explored as a precursor for molecules targeting specific cancer pathways. The cyclopentabthiophene core can be designed to interact with enzymes or receptors involved in tumor growth and progression. For instance, studies have suggested that derivatives of this compound may inhibit kinases or modulate epigenetic mechanisms, offering new avenues for cancer therapy. The azetidine ring further enhances the molecule's potential by allowing for selective binding to biological targets without significant off-target effects.

Neurological applications have also been a focus of interest. The structural features of 2-{4H,5H,6H-cyclopentabthiophen-2-yl}azetidine make it a candidate for developing treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have hypothesized that the compound can cross the blood-brain barrier and interact with neurotransmitter systems or amyloid-beta plaques. Preliminary in vitro studies have shown promising results in terms of reducing oxidative stress and protecting neuronal cells from damage.

Anti-inflammatory properties have been another area of exploration. The ability of 2-{4H,5H,6H-cyclopentabthiophen-2-yl}azetidine to modulate inflammatory pathways has been investigated through both preclinical and clinical trials. Its structural motif suggests potential interactions with cyclooxygenase (COX) enzymes or other inflammatory mediators. Early-phase trials have indicated that certain derivatives may exhibit anti-inflammatory effects comparable to existing therapies but with improved selectivity and reduced side effects.

The pharmacokinetic profile of 2-{4H,5H,6H-cyclopentabthiophen-2-yl}azetidine is another critical aspect that has been thoroughly studied. Understanding how the molecule is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Advanced computational methods have been employed to predict the pharmacokinetic behavior of this compound based on its molecular structure. These predictions have guided experimental studies aimed at improving bioavailability and reducing metabolic clearance.

In conclusion, 2-{4H,5H,6H-cyclopentabthiophen-2-yl}azetidine (CAS No: 2229417-26-7) represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features offer a foundation for developing innovative drugs that address unmet medical needs. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly important role in the future of pharmaceutical development.